Cas no 10098-38-1 (2-amino-3-hydroxy-3-(4-nitrophenyl)propanoic acid)

2-Amino-3-hydroxy-3-(4-nitrophenyl)propanoic acid is a chiral β-hydroxy-α-amino acid derivative featuring a 4-nitrophenyl substituent. This compound is of interest in organic synthesis and medicinal chemistry due to its structural resemblance to biologically active amino acids. The presence of both amino and hydroxyl functional groups, along with the electron-withdrawing nitro group, makes it a versatile intermediate for the preparation of peptidomimetics, enzyme inhibitors, and other pharmacologically relevant molecules. Its well-defined stereochemistry also allows for applications in asymmetric synthesis. The nitro group further enables selective modifications, such as reduction to aniline derivatives or participation in nucleophilic aromatic substitution reactions.
2-amino-3-hydroxy-3-(4-nitrophenyl)propanoic acid structure
10098-38-1 structure
Product Name:2-amino-3-hydroxy-3-(4-nitrophenyl)propanoic acid
CAS No:10098-38-1
MF:C9H10N2O5
MW:226.186102390289
CID:5091613
PubChem ID:5238425
Update Time:2025-10-29

2-amino-3-hydroxy-3-(4-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-amino-3-hydroxy-3-(4-nitrophenyl)propanoic acid
    • b-Hydroxy-4-nitro-phenylalanine
    • Inchi: 1S/C9H10N2O5/c10-7(9(13)14)8(12)5-1-3-6(4-2-5)11(15)16/h1-4,7-8,12H,10H2,(H,13,14)
    • InChI Key: MDMLHLZJIBYSKV-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(N)C(O)C1=CC=C([N+]([O-])=O)C=C1

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Additional information on 2-amino-3-hydroxy-3-(4-nitrophenyl)propanoic acid

Comprehensive Overview of 2-amino-3-hydroxy-3-(4-nitrophenyl)propanoic acid (CAS No. 10098-38-1)

2-amino-3-hydroxy-3-(4-nitrophenyl)propanoic acid, with the CAS number 10098-38-1, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemical research. This compound, characterized by its unique nitrophenyl and hydroxyamino acid functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Its structural features make it a valuable subject for studies focusing on enzyme inhibition, drug design, and molecular recognition.

In recent years, the demand for 2-amino-3-hydroxy-3-(4-nitrophenyl)propanoic acid has surged due to its potential applications in pharmaceutical development. Researchers are particularly interested in its role as a precursor for chiral building blocks, which are essential for creating enantiomerically pure drugs. The compound's nitrophenyl group enhances its reactivity, making it a versatile candidate for catalytic asymmetric synthesis, a hot topic in modern organic chemistry.

The compound's CAS No. 10098-38-1 is frequently searched in academic databases and chemical supplier platforms, reflecting its relevance in both industrial and academic settings. Users often inquire about its solubility, stability, and synthetic routes, highlighting the need for detailed technical data. Additionally, its potential as a fluorescent probe or biomarker has sparked interest in bioimaging applications, aligning with the growing trend of theranostic agents in medicine.

From a green chemistry perspective, 2-amino-3-hydroxy-3-(4-nitrophenyl)propanoic acid is also being explored for its compatibility with sustainable synthesis methods. Questions about eco-friendly purification techniques and low-waste production are increasingly common, reflecting the shift toward environmentally conscious research. Its nitro group offers opportunities for selective reduction, a process widely studied for minimizing hazardous byproducts.

In summary, 2-amino-3-hydroxy-3-(4-nitrophenyl)propanoic acid (CAS No. 10098-38-1) stands at the intersection of innovative drug discovery and sustainable chemistry. Its multifaceted applications, from pharmaceutical intermediates to biochemical tools, ensure its continued prominence in scientific literature and industrial catalogs. As research progresses, this compound is likely to remain a focal point for advancements in precision medicine and catalytic science.

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